Cas no 2137451-54-6 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2137451-54-6
• MF: C₁₁H₂₃NO₃
• MW: 217.305223703384
• CID: 5256173
• PubChem ID: 165871766
• Update Time: 2025-07-09

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 1-(methylamino)-4-(oxan-4-yl)pentane-2,4-diol
• 2137451-54-6
• EN300-364015
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C11H23NO3/c1-11(14,7-10(13)8-12-2)9-3-5-15-6-4-9/h9-10,12-14H,3-8H2,1-2H3
• InChI Key： KFAROMSSHDDHQE-UHFFFAOYSA-N
• SMILES： OC(C)(CC(CNC)O)C1CCOCC1

Computed Properties

• Exact Mass: 217.16779360g/mol
• Monoisotopic Mass: 217.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Density: 1.081±0.06 g/cm3(Predicted)
• Boiling Point: 372.5±27.0 °C(Predicted)
• pka: 14?+-.0.29(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2137451-54-6 and Product Name: INDEX NAME NOT YET ASSIGNED

The compound with the CAS number 2137451-54-6 is a novel chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. Despite the current absence of an official product name, this compound represents a promising candidate for further exploration in drug development and therapeutic applications. Its unique molecular structure and potential biological activities make it a subject of intense interest among researchers aiming to innovate in the realm of medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between this compound and biological targets. Studies suggest that 2137451-54-6 exhibits properties that could be leveraged for the treatment of various diseases, including those related to inflammation, neurodegeneration, and metabolic disorders. The compound's ability to modulate specific enzymatic pathways has been highlighted in preliminary in vitro studies, indicating its potential as a lead molecule for further optimization.

The synthesis of 2137451-54-6 has been achieved through a multi-step process that involves advanced organic reactions and purification techniques. The synthetic route has been carefully designed to ensure high yield and purity, which are critical factors for subsequent pharmacological evaluation. Researchers have employed state-of-the-art methodologies to minimize side reactions and maximize the efficiency of the synthesis, thereby facilitating rapid progression towards clinical trials.

In the context of drug discovery, the significance of INDEX NAME NOT YET ASSIGNED cannot be overstated. The compound's structural features align well with current trends in medicinal chemistry, particularly in the design of small-molecule inhibitors. Its molecular framework suggests potential binding affinities with targets such as kinases and transcription factors, which are pivotal in many disease pathways. This aligns with the broader goal of developing targeted therapies that offer improved efficacy and reduced side effects compared to conventional treatments.

Current research initiatives are focused on elucidating the mechanism of action of 2137451-54-6 through both experimental and computational approaches. In vitro assays have begun to reveal its interaction profiles with key biological receptors, providing insights into its potential therapeutic utility. Additionally, animal models are being utilized to assess its pharmacokinetic properties and safety profile, which are essential steps before human clinical trials can be initiated.

The absence of an official product name does not diminish the importance of this compound in ongoing research efforts. The scientific community is keen on understanding its full potential, and interim designations such as 2137451-54-6 serve as effective identifiers during this exploratory phase. As more data becomes available, it is anticipated that a formal name will be assigned, reflecting its significance in the pharmaceutical landscape.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is paramount for advancing INDEX NAME NOT YET ASSIGNED towards commercialization. Manufacturers must adhere to stringent quality control measures to guarantee consistency and safety throughout the production process. This includes rigorous testing at various stages of synthesis and formulation development.

The future prospects for 2137451-54-6 are bright, with several research groups collaborating to accelerate its development pipeline. Collaborative efforts between academia and industry are expected to yield significant milestones in the near future. These partnerships will not only enhance the scientific rigor but also expedite the transition from laboratory discovery to clinical application.

In conclusion, CAS No. 2137451-54-6 represents a compelling chemical entity with substantial potential in pharmaceutical innovation. While an official product name has yet to be designated, its unique properties and promising biological activities position it as a key player in future drug development strategies. Continued research efforts will undoubtedly uncover new avenues for therapeutic intervention, solidifying its role as a noteworthy compound in modern medicine.